Cas no 1806870-56-3 (4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine
• CAS No: 1806870-56-3
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4860432
• Update Time: 2025-05-25

4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine

• Inchi： 1S/C7H5BrF2INO/c1-13-3-2-12-6(7(9)10)5(11)4(3)8/h2,7H,1H3
• InChI Key： LEZRACPOMANNFS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine

4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine: A Comprehensive Overview

The compound 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine (CAS No: 1806870-56-3) is a highly specialized pyridine derivative with significant applications in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique substitution pattern, has garnered attention due to its potential in drug development and material science. The presence of multiple halogen substituents, including bromine and iodine, along with a difluoromethyl group and a methoxy group, makes it a versatile building block in organic chemistry.

Recent studies have highlighted the role of 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine in the synthesis of bioactive molecules. Researchers have explored its utility in constructing complex heterocyclic frameworks, which are essential components of many pharmacologically active compounds. The iodine substituent, in particular, has been shown to facilitate nucleophilic aromatic substitutions, enabling the creation of diverse derivatives with tailored biological activities.

The methoxy group at the 5-position of the pyridine ring contributes significantly to the compound's reactivity and solubility properties. This feature makes it an ideal candidate for medicinal chemistry applications, where fine-tuning of physicochemical properties is crucial for drug design. Moreover, the difluoromethyl group introduces additional electronic effects, enhancing the compound's ability to participate in various chemical transformations.

From a synthetic perspective, 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine serves as a valuable intermediate in the construction of advanced molecular architectures. Its ability to undergo multiple modes of reactivity—such as electrophilic substitution, nucleophilic aromatic substitution, and coupling reactions—underscores its importance in contemporary organic synthesis.

Recent advancements in catalytic methodologies have further expanded the scope of this compound's applications. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl and heteroaryl systems incorporating this pyridine derivative. These developments have implications for the design of novel materials with tailored electronic properties.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-iodo-5-methoxypyridine stands as a pivotal molecule in the field of organic chemistry and pharmacology. Its unique combination of functional groups and reactivity profiles positions it as a key player in the development of innovative therapeutic agents and advanced materials.